1-Ethyl-3-(trifluoromethyl)benzene
Overview
Description
1-Ethyl-3-(trifluoromethyl)benzene is a chemical compound with the molecular formula C9H9F3 . It is a derivative of benzene, where one hydrogen atom is replaced by an ethyl group and another hydrogen atom is replaced by a trifluoromethyl group .
Synthesis Analysis
The synthesis of trifluoromethyl ethers, which includes compounds like 1-Ethyl-3-(trifluoromethyl)benzene, has been a subject of research . One method involves the oxidative desulfurization-fluorination . Another method involves the preparation from 4-chloro-1-(trifluoromethoxy)benzene via hydrogenolysis .Molecular Structure Analysis
The molecular structure of 1-Ethyl-3-(trifluoromethyl)benzene consists of a benzene ring with an ethyl group and a trifluoromethyl group attached to it . The exact 3D structure can be computed using computational chemistry methods .Scientific Research Applications
High-Temperature Proton Exchange Membrane Fuel Cells
1-Ethyl-3-(trifluoromethyl)benzene: is utilized in the synthesis of novel polybenzimidazoles with trifluoromethyl substituents . These polymers are designed for high-temperature proton exchange membrane fuel cells (HT-PEMFC), which are an alternative energy source. The trifluoromethyl group enhances the thermal properties and proton conductivity of the membrane, allowing for operation without humidification and showing superior performance compared to commercially available membranes .
Synthesis of High Molecular Weight Polymers
The compound serves as a starting material in the synthesis of high molecular weight polymers. These polymers must possess a high molecular weight to ensure mechanical robustness, especially after being doped with phosphoric acid for fuel cell applications. The synthesis process involves a controlled reaction environment to achieve the desired molecular weight .
Fabrication of Membrane Electrolyte Assemblies
In the field of membrane electrolyte assembly (MEA) fabrication, 1-Ethyl-3-(trifluoromethyl)benzene is a precursor for creating membranes with high proton conductivity. The resulting membranes demonstrate optimal properties when used in MEAs, crucial for the efficiency of fuel cells .
Organic Synthesis and Regioselective Metalation
This chemical is used in organic synthesis where it undergoes regioselective metalation. This process is essential for the synthesis of various organic compounds, including pharmaceuticals and agrochemicals. The trifluoromethyl group in the compound can influence the reactivity and stability of the synthesized molecules .
Development of Phosphane Derivatives
1-Ethyl-3-(trifluoromethyl)benzene: is also a starting material for the selective synthesis of bisphosphane derivatives. These derivatives have applications in catalysis and materials science due to their unique electronic and steric properties .
Chromatography and Mass Spectrometry
The compound finds applications in chromatography and mass spectrometry as a standard or reference compound. Its distinct chemical structure allows for the calibration of instruments and aids in the identification of similar compounds in complex mixtures .
Mechanism of Action
Target of Action
The compound is known to participate in suzuki–miyaura coupling reactions , suggesting that its targets could be organoboron reagents involved in these reactions.
Mode of Action
The mode of action of 1-Ethyl-3-(trifluoromethyl)benzene is likely related to its involvement in Suzuki–Miyaura coupling reactions . These reactions involve the cross-coupling of organoboron reagents with organic halides or pseudohalides, facilitated by a palladium catalyst . The trifluoromethyl group in the compound may undergo nucleophilic substitution by a fluoride .
Biochemical Pathways
The compound’s involvement in suzuki–miyaura coupling reactions suggests it may influence pathways involving carbon-carbon bond formation .
Result of Action
Its role in suzuki–miyaura coupling reactions suggests it may contribute to the formation of new carbon-carbon bonds .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of 1-Ethyl-3-(trifluoromethyl)benzene. Factors such as temperature, pH, and the presence of other chemical species can affect the compound’s reactivity and the outcomes of its reactions .
properties
IUPAC Name |
1-ethyl-3-(trifluoromethyl)benzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9F3/c1-2-7-4-3-5-8(6-7)9(10,11)12/h3-6H,2H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CKQINTYJQOUAOQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC(=CC=C1)C(F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9F3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90565552 |
Source
|
| Record name | 1-Ethyl-3-(trifluoromethyl)benzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90565552 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
174.16 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-Ethyl-3-(trifluoromethyl)benzene | |
CAS RN |
27190-70-1 |
Source
|
| Record name | 1-Ethyl-3-(trifluoromethyl)benzene | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=27190-70-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1-Ethyl-3-(trifluoromethyl)benzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90565552 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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